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Abstract

Bromomonilicin is a halogenated heterocyclic compound identified as a secondary metabolite
of the phytopathogenic fungus Monilinia fructicola. This technical guide provides a
comprehensive overview of the discovery, origin, and known biological activities of
Bromomonilicin and its closely related analogue, Chloromonilicin. The document details
available quantitative data on its antimicrobial and potential anticancer properties, outlines
experimental protocols for the isolation of related compounds from its natural source, and
discusses the general biosynthesis of halogenated fungal metabolites. While specific signaling
pathways affected by Bromomonilicin are yet to be fully elucidated, this guide provides a
foundational understanding for researchers and professionals in drug development interested
in this novel compound.

Introduction

Bromomonilicin is a naturally occurring brominated compound that has garnered interest for
its potential pharmacological applications, particularly its antimicrobial and anticancer
properties. It is structurally a derivative of Chloromonilicin, another halogenated metabolite
produced by the fungus Monilinia fructicola.[1][2] This fungus is a known plant pathogen
responsible for brown rot in stone fruits.[3] The presence of a bromine atom in
Bromomonilicin's structure suggests a unique biosynthetic pathway and potentially distinct
biological activities compared to its chlorinated counterpart. Halogenated natural products are
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known to exhibit a wide range of biological activities, and many have been developed into
therapeutic agents.

Chemical Structure and Properties:

IUPAC Name: methyl (S)-5-bromo-10-hydroxy-8-methyl-3,11-dioxo-3,11-dihydro-1H-
oxepino[4,3-b]Jchromene-1-carboxylate[4]

CAS Number: 101023-71-6[4]

Chemical Formula: C16H11BrO7[4]

Molecular Weight: 395.16 g/mol [4]

Discovery and Origin

Bromomonilicin was identified as a brominated derivative prepared for activity tests and
biosynthetic studies using cultures of Monilinia fructicola.[2] Its discovery followed the
characterization of Chloromonilicin, a chlorinated analogue also produced by M. fructicola.[1]
The production of these halogenated compounds is dependent on the presence of halide ions
in the culture medium, with the fungus incorporating bromide to produce Bromomonilicin.[5][6]

The general workflow for the discovery and characterization of such fungal metabolites is
outlined below:
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Isolation and Culturing

Isolation of Monilinia fructicola
from infected fruit

l

Culturing on Potato Dextrose Agar (PDA)

Metabolite Produgtion & Extraction

Solid or Liquid Fermentation
(with bromide supplementation for Bromomonilicin)

:

Extraction of Secondary Metabolites
(e.g., with ethyl acetate)

Purification and Identification

Chromatographic Separation
(e.g., HPLC)

'

Spectroscopic Analysis
(NMR, MS)

l

Structure Elucidation

Bioactivity Scregning

Antimicrobial Assays Cytotoxicity Assays
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Precursor Synthesis

Primary Metabolism
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Nonribosomal Peptide Synthetase (NRPS)
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'
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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